Cas no 1599544-62-3 (2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid)

• Product Name: 2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• CAS No: 1599544-62-3
• MF: C₁₁H₁₃ClO₂S
• MW: 244.737721204758
• CID: 5702879
• PubChem ID: 114748424
• Update Time: 2025-05-21

2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1083258
• 2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• 2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylicacid
• 1599544-62-3
• Benzo[b]thiophene-3-carboxylic acid, 2-chloro-4,5,6,7-tetrahydro-6,6-dimethyl-

• Inchi： 1S/C11H13ClO2S/c1-11(2)4-3-6-7(5-11)15-9(12)8(6)10(13)14/h3-5H2,1-2H3,(H,13,14)
• InChI Key： DSFOTUPCHJMHSF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C2=C(CC(C)(C)CC2)S1

Computed Properties

• Exact Mass: 244.0324785g/mol
• Monoisotopic Mass: 244.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 367.5±42.0 °C(Predicted)
• pka: 3.90±0.40(Predicted)

Additional information on 2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

Recent Advances in the Study of 2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (CAS: 1599544-62-3)

The compound 2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (CAS: 1599544-62-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic carboxylic acid derivative, characterized by its unique benzothiophene core, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. This research brief consolidates the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and structural optimization of 2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid to enhance its bioactivity and pharmacokinetic profile. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reproducibility for further research.

In the realm of drug discovery, this compound has shown promising activity as a modulator of specific enzymatic pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as an inhibitor of cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammatory diseases. The research highlighted the compound's selective binding affinity and low cytotoxicity, making it a potential candidate for anti-inflammatory therapeutics. Further in vivo studies are underway to evaluate its therapeutic potential in animal models of inflammation.

Another area of interest is the compound's role in the development of novel agrochemicals. A 2024 study in the Journal of Agricultural and Food Chemistry explored its derivatives as potential fungicides. The research revealed that structural modifications of the benzothiophene core could enhance antifungal activity against common crop pathogens. These findings open new avenues for sustainable agricultural solutions, particularly in the context of increasing resistance to existing fungicides.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its drug-like properties. Ongoing research is investigating its metabolic stability, bioavailability, and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Chloro-6,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (CAS: 1599544-62-3) represents a versatile scaffold with significant potential in medicinal chemistry and agrochemical development. Continued research into its synthetic pathways, biological activities, and therapeutic applications will undoubtedly contribute to its prominence in future drug discovery pipelines.